Cas no 61964-67-8 (Thiourea, N-(2-benzoylphenyl)-N'-(2-methylphenyl)-)

Thiourea, N-(2-benzoylphenyl)-N'-(2-methylphenyl)- structure
61964-67-8 structure
Product Name:Thiourea, N-(2-benzoylphenyl)-N'-(2-methylphenyl)-
CAS No:61964-67-8
MF:C21H18N2OS
MW:346.445423603058
CID:462123
PubChem ID:12307408
Update Time:2025-04-19

Thiourea, N-(2-benzoylphenyl)-N'-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(2-benzoylphenyl)-N'-(2-methylphenyl)-
    • 1-(2-benzoylphenyl)-3-(2-methylphenyl)thiourea
    • 61964-67-8
    • DTXSID10486912
    • AKOS003716115
    • Inchi: 1S/C21H18N2OS/c1-15-9-5-7-13-18(15)22-21(25)23-19-14-8-6-12-17(19)20(24)16-10-3-2-4-11-16/h2-14H,1H3,(H2,22,23,25)
    • InChI Key: DWGWUEJTPQTBPU-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1C)NC1=CC=CC=C1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 346.11414
  • Monoisotopic Mass: 346.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
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